Cas no 1806909-54-5 (3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide
• CAS No: 1806909-54-5
• MF: C₇H₄F₂IN₃O₂S
• MW: 359.09183883667
• CID: 4876708
• Update Time: 2025-10-30

3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide

• Inchi： 1S/C7H4F2IN3O2S/c8-6(9)3-1-5(16(12,14)15)13-7(10)4(3)2-11/h1,6H,(H2,12,14,15)
• InChI Key： SZQLUHOFCMWFKQ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(F)F)=CC(=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.8
• Topological Polar Surface Area: 105

Additional information on 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide

Introduction to 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide (CAS No. 1806909-54-5)

3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the CAS number 1806909-54-5, represents a unique structural motif combining elements such as a cyano group, a difluoromethyl substituent, an iodine atom, and a sulfonamide moiety. These functional groups collectively contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for drug discovery and development.

Thecyano group at the 3-position of the pyridine ring introduces a polar electron-withdrawing character, which can influence both the electronic distribution and reactivity of the molecule. In contrast, thedifluoromethyl group at the 4-position is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The presence of aniodine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing complex molecular architectures. Finally, thesulfonamide group at the 6-position contributes to hydrophilicity and can serve as a pharmacophore in targeting various biological receptors.

In recent years, there has been growing interest in developing novel pyridine derivatives for their potential applications in treating a range of diseases. The structural features of 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide make it an attractive candidate for further exploration in medicinal chemistry. Specifically, the combination of these substituents has been shown to modulate enzyme activity and receptor binding, offering promising avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its utility as an intermediate in synthesizing more complex pharmacophores. Researchers have leveraged itsiodine-containing moiety to introduce diverse functional groups through palladium-catalyzed reactions. For instance, it has been utilized in constructing benzodiazepine analogs and other neuroactive compounds that exhibit potential antidepressant and anxiolytic effects. Additionally, thedifluoromethyl group has been incorporated into kinase inhibitors, where it enhances binding affinity to target proteins.

Thesulfonamide moiety has also been extensively studied for its role in drug design. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. By integrating this group into 3-Cyano-4-(difluoromethyl)-2-iodopyridine, researchers aim to develop molecules that can interact with specific biological targets while maintaining high selectivity. This approach has led to several novel compounds that show promise in preclinical studies.

Recent advancements in computational chemistry have further enhanced the understanding of how these structural features influence biological activity. Molecular modeling studies have revealed that thecyano,difluoromethyl, andsulfonamide groups collectively contribute to optimal binding interactions with biological targets. These insights have guided the design of next-generation derivatives with improved pharmacokinetic profiles.

The synthesis of 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation at the 2-position followed by nucleophilic substitution with cyanide sources. The introduction of thedifluoromethyl group typically employs metal-catalyzed cross-coupling reactions between organometallic reagents and appropriate electrophiles. Finally, sulfonamide formation is achieved through reaction with sulfonyl chlorides or sulfonyl azides under controlled conditions.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-sulfonamide (CAS No. 1806909-54-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for drug discovery efforts aimed at addressing various therapeutic challenges. As computational methods continue to refine our understanding of molecular interactions, compounds like this are poised to play a crucial role in developing novel treatments for human diseases.